Cas no 832102-27-9 (4-Piperidinol, 1-[(6-amino-2-naphthalenyl)methyl]-)

• Product Name: 4-Piperidinol, 1-[(6-amino-2-naphthalenyl)methyl]-
• CAS No: 832102-27-9
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 676442
• PubChem ID: 69714907
• Update Time: 2025-04-19

4-Piperidinol, 1-[(6-amino-2-naphthalenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-[(6-amino-2-naphthalenyl)methyl]-
• 1-[(6-amino-2-naphthalenyl)methyl]-4-Piperidinol
• 1-[(6-aminonaphthalen-2-yl)methyl]piperidin-4-ol
• 1-((6-Aminonaphthalen-2-yl)methyl)piperidin-4-ol
• SCHEMBL6235158
• 832102-27-9
• FT-0708585
• DTXSID50741158

• Inchi： 1S/C16H20N2O/c17-15-4-3-13-9-12(1-2-14(13)10-15)11-18-7-5-16(19)6-8-18/h1-4,9-10,16,19H,5-8,11,17H2
• InChI Key： GEBIDLYXGZLTOJ-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC3C=C(C=CC=3C=2)N)CC1

Computed Properties

• Exact Mass: 256.157563266g/mol
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.5Ų